Cas no 1082681-91-1 (4-methoxybutan-1-amine HCl)

• Product Name: 4-methoxybutan-1-amine HCl
• CAS No: 1082681-91-1
• MF: C₅H₁₄ClNO
• MW: 139.623760700226
• CID: 5186113
• Update Time: 2026-03-05

4-methoxybutan-1-amine HCl Chemical and Physical Properties

Names and Identifiers

• 4-methoxybutan-1-amine HCl
• 4-Methoxybutan-1-amine hydrochloride

• Inchi： 1S/C5H13NO.ClH/c1-7-5-3-2-4-6;/h2-6H2,1H3;1H
• InChI Key： VTQWZOTZHZUEDX-UHFFFAOYSA-N
• SMILES： C(COC)CCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4-methoxybutan-1-amine HCl

Research Briefing on 4-methoxybutan-1-amine HCl (CAS: 1082681-91-1) in Chemical Biology and Pharmaceutical Applications

4-methoxybutan-1-amine HCl (CAS: 1082681-91-1) is a chemical compound of growing interest in the fields of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, based on recent peer-reviewed studies and industry reports.

The compound serves as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its role as a building block for active pharmaceutical ingredients (APIs) targeting neurological disorders and metabolic diseases. Its structural features, including the methoxy and amine functional groups, contribute to its reactivity and biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in synthesizing potent gamma-aminobutyric acid (GABA) receptor modulators. The study reported that derivatives of 4-methoxybutan-1-amine HCl showed promising activity in preclinical models of anxiety and epilepsy, with improved blood-brain barrier penetration compared to existing compounds.

Another significant application emerged in cancer research, where the compound was used to develop novel histone deacetylase (HDAC) inhibitors. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described how structural modifications of 4-methoxybutan-1-amine HCl led to compounds with selective cytotoxicity against various cancer cell lines while showing minimal effects on normal cells.

The synthesis and scale-up of 4-methoxybutan-1-amine HCl have also seen recent advancements. A 2023 patent application disclosed an improved synthetic route that increases yield while reducing environmental impact. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into large-scale drug production.

Safety and toxicology studies have progressed as well. Recent in vitro and in vivo assessments suggest that the compound has a favorable safety profile at therapeutic doses, though researchers caution that more comprehensive long-term studies are needed, especially for chronic administration scenarios.

Looking forward, the compound's versatility suggests it will continue to be valuable in drug discovery. Current research directions include exploring its use in developing treatments for neurodegenerative diseases and as a component in targeted drug delivery systems. The growing body of research on 4-methoxybutan-1-amine HCl underscores its potential to contribute significantly to advancing pharmaceutical science and improving patient outcomes.